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Compound of Interest

Compound Name:
4-(Cyclohexylamino)butane-1-

sulfonic acid

Cat. No.: B062748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a 50 millimolar (mM) solution

of CABS (4-(Cyclohexylamino)-1-butanesulfonic acid) buffer. CABS is a zwitterionic buffer

effective in the alkaline pH range, making it a valuable tool for various biochemical and

molecular biology applications.

Introduction
CABS, also known as 4-(Cyclohexylamino)-1-butanesulfonic acid, is a biological buffer with a

pKa of 10.7 at 25°C.[1] It is particularly useful for maintaining a stable pH in the range of 10.0

to 11.4.[1][2][3][4] Its properties make it suitable for a variety of applications, including enzyme

assays, protein purification, and electrophoresis.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of CABS is crucial for accurate buffer

preparation. The key properties are summarized in the table below.
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Property Value Reference

Full Chemical Name
4-(Cyclohexylamino)-1-

butanesulfonic acid
[2][5]

Molecular Weight 235.34 g/mol [2][5][6]

pKa (25 °C) 10.7 [1]

Useful pH Range 10.0 - 11.4 [1][2][3][4]

Appearance White powder [5]

Experimental Protocol: Preparation of 1 L of 50 mM
CABS Buffer
This protocol outlines the step-by-step procedure for preparing 1 liter of a 50 mM CABS buffer

solution.

Materials and Reagents
CABS (4-(Cyclohexylamino)-1-butanesulfonic acid) powder (Molecular Weight: 235.34 g/mol

)

Deionized or distilled water (ddH₂O)

1 M Sodium Hydroxide (NaOH) solution for pH adjustment

Beaker (1 L)

Graduated cylinder

Magnetic stirrer and stir bar

pH meter

Volumetric flask (1 L)

Weighing scale
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Spatula

Procedure
Calculate the required mass of CABS: To prepare 1 liter of a 50 mM solution, the required

mass of CABS is calculated as follows:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.050 mol/L × 1 L × 235.34 g/mol = 11.767 g

Dissolve the CABS powder:

Place approximately 800 mL of deionized water into a 1 L beaker.

Add a magnetic stir bar to the beaker and place it on a magnetic stirrer.

Carefully weigh out 11.767 g of CABS powder and add it to the water while stirring.

Continue stirring until the CABS powder is completely dissolved.

Adjust the pH:

Calibrate the pH meter according to the manufacturer's instructions.

Immerse the pH electrode in the CABS solution.

Slowly add 1 M NaOH solution dropwise while continuously monitoring the pH.

Continue adding NaOH until the desired pH within the buffer's effective range (e.g., pH

10.5) is reached. Be cautious not to overshoot the target pH.

Final Volume Adjustment:

Once the desired pH is achieved, carefully transfer the solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure all the buffer is transferred.
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Add deionized water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Homogenization and Storage:

Cap the volumetric flask and invert it several times to ensure the solution is thoroughly

mixed.

The buffer solution is now ready for use. For long-term storage, filter-sterilize the buffer

and store it at 4°C.

Workflow Diagram
The following diagram illustrates the workflow for preparing the 50 mM CABS buffer solution.

Calculate Mass of CABS Weigh CABS Powder Dissolve in ~800 mL ddH₂O Adjust pH with 1 M NaOH Transfer to 1 L Volumetric Flask Add ddH₂O to 1 L Mark Mix Thoroughly Store at 4°C

Click to download full resolution via product page

Caption: Workflow for the preparation of a 50 mM CABS buffer solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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